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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B15593504

Regaloside E, a phenylpropanoid glycoside, is a natural product of interest within the scientific
community, particularly for those engaged in natural product chemistry, pharmacology, and
drug development. This document provides a concise technical guide to the core molecular and
potential functional characteristics of Regaloside E, with a focus on its physicochemical
properties, plausible experimental methodologies for its study, and its biosynthetic context.

Core Molecular Data

The fundamental molecular attributes of Regaloside E are summarized below.

Property Value Source
Molecular Weight 458.41 [1]
Molecular Formula C20H26012 [1]

Experimental Protocols

While specific experimental protocols for Regaloside E are not extensively detailed in publicly
available literature, methodologies for the isolation and characterization of analogous
phenylpropanoid glycosides, such as Regaloside A, B, and D, from the Lilium genus provide a
robust framework for its study.[2][3]

Isolation of Regaloside E from Lilium longiflorum
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A probable method for the isolation of Regaloside E from the bulbs of Lilium longiflorum would
involve the following steps:

o Extraction: Dried and powdered bulbs of Lilium longiflorum are subjected to extraction with a
polar solvent, typically methanol or ethanol, at room temperature. This process is repeated
multiple times to ensure exhaustive extraction of the target compounds. The resulting
extracts are then combined and concentrated under reduced pressure to yield a crude
extract.

o Fractionation: The crude extract is suspended in water and sequentially partitioned with
solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.
Phenylpropanoid glycosides like Regaloside E are expected to be enriched in the more
polar fractions, particularly the ethyl acetate and n-butanol fractions.

o Chromatographic Purification: The enriched fraction is subjected to repeated column
chromatography for the purification of Regaloside E.

o Silica Gel Column Chromatography: The fraction is loaded onto a silica gel column and
eluted with a gradient of chloroform and methanol. Fractions are collected and monitored
by thin-layer chromatography (TTC).

o Octadecyl Silica (ODS) Gel Column Chromatography: Fractions containing the target
compound are further purified on an ODS column using a gradient of methanol and water.

o High-Performance Liquid Chromatography (HPLC): Final purification is achieved using
preparative or semi-preparative HPLC, typically on a C18 column, with a mobile phase
consisting of a mixture of acetonitrile and water or methanol and water, often with a small
amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

Structure Elucidation

The chemical structure of the isolated Regaloside E is determined through a combination of
spectroscopic technigues:

o Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to
determine the molecular weight and elemental composition of the compound.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are conducted to elucidate the detailed structure, including the
connectivity of atoms and the stereochemistry of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule.

o Polarimetry: The optical rotation of the compound is measured to determine its chirality.

Biosynthetic and Signaling Pathways

Regaloside E belongs to the broad class of phenylpropanoids, which are synthesized in plants
from the amino acid phenylalanine. This biosynthetic pathway is a central route for the
production of a wide array of secondary metabolites.
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Figure 1. Simplified overview of the Phenylpropanoid Biosynthesis Pathway.

The biological activities of phenylpropanoid glycosides are diverse. While the specific signaling
pathways modulated by Regaloside E have yet to be fully elucidated, related compounds such
as Regaloside A and B have demonstrated anti-inflammatory effects. A plausible mechanism
for this activity involves the inhibition of pro-inflammatory mediators.
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Figure 2. Postulated Anti-Inflammatory Mechanism of Regaloside E.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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